Cas no 1805396-54-6 (Methyl 2-chloro-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate)
Methyl 2-chloro-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring chloro, cyano, and difluoromethyl substituents, enables selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The electron-withdrawing groups enhance reactivity in nucleophilic substitution and cross-coupling reactions, while the ester moiety offers further derivatization potential. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in multistep synthetic routes. Its balanced reactivity profile makes it particularly useful in the development of bioactive molecules, including potential herbicides and pharmaceuticals requiring fluorinated pyridine scaffolds.
1805396-54-6 structure
Product Name:Methyl 2-chloro-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate
CAS No:1805396-54-6
MF:C9H5ClF2N2O2
MW:246.598007917404
CID:4865738
Update Time:2025-06-30
Methyl 2-chloro-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-chloro-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate
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- Inchi： 1S/C9H5ClF2N2O2/c1-16-9(15)5-2-4(3-13)6(8(11)12)7(10)14-5/h2,8H,1H3
- InChI Key： ACYSWHDDGKCZCM-UHFFFAOYSA-N
- SMILES： ClC1=C(C(F)F)C(C#N)=CC(C(=O)OC)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 318
- XLogP3: 2.3
- Topological Polar Surface Area: 63
Methyl 2-chloro-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029054608-1g |
Methyl 2-chloro-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate |
1805396-54-6 | 97% | 1g |
$1,445.30 | 2022-04-01 |
Methyl 2-chloro-4-cyano-3-(difluoromethyl)pyridine-6-carboxylate Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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